2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile

• IUPAC Name: 2-amino-4-(1-methylpyrazol-4-yl)-6-(3-propoxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H19N5O/c1-3-7-25-15-6-4-5-13(8-15)18-9-16(14-11-22-24(2)12-14)17(10-20)19(21)23-18/h4-6,8-9,11-12H,3,7H2,1-2H3,(H2,21,23)
• InChI Key: BNXGVRAGMQRWAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2=NC(=C(C(=C2)C3=CN(N=C3)C)C#N)N
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol

Description

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile, also known as AMPPN, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth.
Biochemical and Physiological Effects
2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce the activity of certain enzymes, such as cyclooxygenase-2. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile in lab experiments is its specificity. It has been shown to selectively inhibit the activity of certain enzymes and signaling pathways, making it a useful tool for studying the role of these pathways in disease. However, one limitation of using 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for research on 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile. One area of interest is its potential use in combination with other drugs for the treatment of cancer and inflammatory disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Finally, research is needed to determine the long-term effects of 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile on human health.

Synthesis Methods

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile can be synthesized using a multi-step process that involves the reaction of 3-propoxyphenylboronic acid with 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-bromo-nicotinonitrile in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium hydroxide to yield 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile.

Scientific Research Applications

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders.